4-Bromo-6-(trifluoromethyl)pyrimidine
Overview
Description
4-Bromo-6-(trifluoromethyl)pyrimidine (4B6TFP) is a pyrimidine derivative that has been used in a variety of scientific research applications. It is a highly versatile compound that can be used in organic synthesis, biological research, and as a starting material in drug development. Its unique structure and reactivity make it an ideal choice for a variety of research applications.
Scientific Research Applications
Metal-Bearing and Trifluoromethyl-Substituted Pyrimidines
- Research shows that pyrimidyl lithium species, particularly with electron-withdrawing substituents like trifluoromethyl, are stable and can lead to high yields of corresponding carboxylic acids, highlighting the utility in synthetic chemistry (Schlosser, Lefebvre, & Ondi, 2006).
Efficient Synthesis of Biheterocycles
- 4-Bromo-6-(trifluoromethyl)pyrimidine derivatives have been used as precursors for synthesizing biheterocycles, such as (1,2,3-triazol-1-yl)methyl-pyrimidine, demonstrating the compound's versatility in organic synthesis (Aquino et al., 2017).
DNA Photolyase Research
- The compound has relevance in the study of DNA photolyases, enzymes involved in repairing UV-induced DNA damage, although specific details about this compound in this context are not provided (Kim et al., 1994).
Trifluoromethylated Analogues of Dihydroorotic Acid
- The synthesis of trifluoromethylated analogues of dihydroorotic acid using 4-(trifluoromethyl)pyrimidin-2(1H)-ones, which are closely related to this compound, has been achieved, demonstrating the compound's role in the development of new molecules (Sukach et al., 2015).
Tuberculostatic Activity and Cytotoxicity
- Studies on 6-(polyfluoro)alkyl-2-thiouracils, closely related to this compound, have shown potential tuberculostatic activity, which underscores the possible medical applications of such compounds (Ivanova et al., 2019).
Antibacterial and Antinociceptive Effects
- A study on substituted pyrimidines, which include structures related to this compound, revealed their potential antibacterial and antinociceptive effects, indicating the compound's biomedical relevance (Waheed et al., 2008).
Mechanism of Action
Safety and Hazards
Future Directions
Trifluoromethylpyridine (TFMP) derivatives, including 4-Bromo-6-(trifluoromethyl)pyrimidine, have been used in the agrochemical and pharmaceutical industries . More than 20 new TFMP-containing agrochemicals have acquired ISO common names . Several TFMP derivatives are also used in the pharmaceutical and veterinary industries . It is expected that many novel applications of TFMP will be discovered in the future .
properties
IUPAC Name |
4-bromo-6-(trifluoromethyl)pyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2BrF3N2/c6-4-1-3(5(7,8)9)10-2-11-4/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AGUIEFSLABIYOT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=CN=C1Br)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2BrF3N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60460525 |
Source
|
| Record name | 4-bromo-6-(trifluoromethyl)pyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60460525 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.98 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
785777-89-1 |
Source
|
| Record name | 4-bromo-6-(trifluoromethyl)pyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60460525 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-Bromo-6-(trifluoromethyl)pyrimidine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Can 4-bromo-6-(trifluoromethyl)pyrimidine be used as a starting material for the synthesis of the corresponding carboxylic acid?
A: Unfortunately, the direct synthesis of 4-carboxy-6-(trifluoromethyl)pyrimidine from this compound using butyllithium followed by carboxylation is not efficient. The research indicates that this approach does not yield even trace amounts of the desired carboxylic acid []. This suggests that the presence of the bromine atom in the 4-position, combined with the trifluoromethyl group in the 6-position, hinders the desired lithium-halogen exchange reaction.
Q2: What is a major challenge in utilizing this compound as a synthetic building block?
A: A significant challenge when using this compound is the competing formation of bipyrimidines as a side reaction []. This suggests that the reactivity of the intermediate generated upon lithium-halogen exchange might be difficult to control, leading to undesired dimerization instead of the intended functionalization. Further optimization of reaction conditions or exploration of alternative synthetic strategies might be necessary to circumvent this issue.
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![Methyl imidazo[1,2-a]pyridine-6-carboxylate](/img/structure/B152512.png)
